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  3. (7Z,9S,10S,11S,12Z,14S,16Z,20S,21S,22Z,24Z,26Z)-4,10,14,20,34-pentahydroxy-3,7,9,11,17,21,27-heptamethyl-29-azatricyclo[28.3.1.05,33]tetratriaconta-1(33),2,4,7,12,16,22,24,26,30(34)-decaene-6,18,28,31,32-pentone
(7Z,9S,10S,11S,12Z,14S,16Z,20S,21S,22Z,24Z,26Z)-4,10,14,20,34-pentahydroxy-3,7,9,11,17,21,27-heptamethyl-29-azatricyclo[28.3.1.05,33]tetratriaconta-1(33),2,4,7,12,16,22,24,26,30(34)-decaene-6,18,28,31,32-pentone (7Z,9S,10S,11S,12Z,14S,16Z,20S,21S,22Z,24Z,26Z)-4,10,14,20,34-pentahydroxy-3,7,9,11,17,21,27-heptamethyl-29-azatricyclo[28.3.1.05,33]tetratriaconta-1(33),2,4,7,12,16,22,24,26,30(34)-decaene-6,18,28,31,32-pentone
Brand Name: Vulcanchem
CAS No.: 105225-04-5
VCID: VC0022941
InChI: InChI=1S/C40H47NO10/c1-20-11-9-8-10-12-23(4)40(51)41-33-37(48)28-18-26(7)36(47)32(31(28)38(49)39(33)50)35(46)25(6)17-24(5)34(45)22(3)14-16-27(42)15-13-21(2)30(44)19-29(20)43/h8-14,16-18,20,22,24,27,29,34,42-43,45,47-48H,15,19H2,1-7H3,(H,41,51)/b10-8-,11-9-,16-14-,21-13-,23-12-,25-17-/t20-,22-,24-,27-,29-,34-/m0/s1
SMILES: CC1C=CC=CC=C(C(=O)NC2=C(C3=CC(=C(C(=C3C(=O)C2=O)C(=O)C(=CC(C(C(C=CC(CC=C(C(=O)CC1O)C)O)C)O)C)C)O)C)O)C
Molecular Formula: C40H47NO10
Molecular Weight: 701.813

(7Z,9S,10S,11S,12Z,14S,16Z,20S,21S,22Z,24Z,26Z)-4,10,14,20,34-pentahydroxy-3,7,9,11,17,21,27-heptamethyl-29-azatricyclo[28.3.1.05,33]tetratriaconta-1(33),2,4,7,12,16,22,24,26,30(34)-decaene-6,18,28,31,32-pentone

CAS No.: 105225-04-5

Cat. No.: VC0022941

Molecular Formula: C40H47NO10

Molecular Weight: 701.813

* For research use only. Not for human or veterinary use.

(7Z,9S,10S,11S,12Z,14S,16Z,20S,21S,22Z,24Z,26Z)-4,10,14,20,34-pentahydroxy-3,7,9,11,17,21,27-heptamethyl-29-azatricyclo[28.3.1.05,33]tetratriaconta-1(33),2,4,7,12,16,22,24,26,30(34)-decaene-6,18,28,31,32-pentone - 105225-04-5

Specification

CAS No. 105225-04-5
Molecular Formula C40H47NO10
Molecular Weight 701.813
Standard InChI InChI=1S/C40H47NO10/c1-20-11-9-8-10-12-23(4)40(51)41-33-37(48)28-18-26(7)36(47)32(31(28)38(49)39(33)50)35(46)25(6)17-24(5)34(45)22(3)14-16-27(42)15-13-21(2)30(44)19-29(20)43/h8-14,16-18,20,22,24,27,29,34,42-43,45,47-48H,15,19H2,1-7H3,(H,41,51)/b10-8-,11-9-,16-14-,21-13-,23-12-,25-17-/t20-,22-,24-,27-,29-,34-/m0/s1
Standard InChI Key ZXLHPLMVMGZDLN-GZIATKJASA-N
SMILES CC1C=CC=CC=C(C(=O)NC2=C(C3=CC(=C(C(=C3C(=O)C2=O)C(=O)C(=CC(C(C(C=CC(CC=C(C(=O)CC1O)C)O)C)O)C)C)O)C)O)C

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